Cas no 148642-42-6 (GR127935 hydrochloride)

GR127935 hydrochloride is a selective and potent antagonist of the 5-HT1B receptor, widely utilized in pharmacological research to study serotonin receptor function. Its high affinity and specificity for the 5-HT1B subtype make it a valuable tool for investigating serotonin-mediated pathways in the central nervous system. The hydrochloride salt form ensures enhanced solubility and stability, facilitating its use in in vitro and in vivo studies. GR127935 hydrochloride is particularly useful in neuropharmacology for elucidating the role of 5-HT1B receptors in conditions such as depression, anxiety, and migraine. Its well-characterized activity and reliability support its application in mechanistic and exploratory research.
GR127935 hydrochloride structure
GR127935 hydrochloride structure
Product Name:GR127935 hydrochloride
CAS No:148642-42-6
MF:C29H32ClN5O3
MW:534.049085617065
CID:100445
PubChem ID:11497466
Update Time:2025-05-25

GR127935 hydrochloride Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-carboxamide,N-[4-methoxy-3-(4-methyl-1-piperazinyl)phenyl]-2'-methyl-4'-(5-methyl-1,2,4-oxadiazol-3-yl)-,hydrochloride (1:1)
    • [1,1'-Biphenyl]-4-carboxamide,N-[4-methoxy-3-(4-methyl-1-piperazinyl)phenyl]-2'-methyl-4'-(5-m...
    • [1,1'-Biphenyl]-4-carboxamide,N-[4-methoxy-3-(4-methyl-1-piperazinyl)phenyl]-2'-methyl-4'-(5-methyl-1,2,4-oxadiazol-3-yl)-,hy
    • GR 127935 HYDROCHLORIDE
    • GR 127935 hydrochloride hydrate
    • AGN-PC-00AARR
    • CHEBI:64111
    • N-[4-methoxy-3-(4-methyl-1-piperazinyl)phenyl]-2-methyl-4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,1-biphenyl-4-carboxamide hydrate hydrochloride
    • N-[4-Methoxy-3-(4-methyl-1-piperazinyl)phenyl]-2'-methyl-4'-(5-methyl-1,2,4-oxadiazol-3-yl)-1,1'-biphenyl-4-carboxamide hydrochloride
    • N-[4-methoxy-3-(4-methylpiperazin-1-yl)phenyl]-2'-methyl-4'-(5-methyl-1,2,4-oxadiazol
    • GR 127935 hydrate hydrochloride
    • N-[4-Methoxy-3-(4-methyl-1-piperazinyl)phenyl]-2-methyl-4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,1-biphenyl-4-carboxamide hydrochloride hydrate
    • N-[4-Methoxy-3-(4-methyl-1-piperazinyl)phenyl]-2-methyl-4-(5-methyl-1,2,4-oxadiazol-3-yl)-1,1-biphenyl-4-carboxamide hydrate hydrochloride
    • GR127935 hydrochloride
    • GR 127935 HCl
    • GR127935 (hydrochloride)
    • N-[4-methoxy-3-(4-methylpiperazin-1-yl)phenyl]-2'-methyl-4'-(5-methyl-1,2,4-oxadiaz
    • SR-01000076115
    • NCGC00261475-01
    • SR-01000076115-3
    • EU-0100790
    • Tox21_500790
    • GR 127935 hydrochloride;GR-127935 hydrochloride
    • CCG-222094
    • N-(4-methoxy-3-(4-methylpiperazin-1-yl)phenyl)-2'-methyl-4'-(5-methyl-1,2,4-oxadiazol-3-yl)biphenyl-4-carboxamide hydrochloride
    • N-[4-methoxy-3-(4-methylpiperazin-1-yl)phenyl]-2'-methyl-4'-(5-methyl-1,2,4-oxadiazol-3-yl)biphenyl-4-carboxamide hydrochloride
    • BCP19014
    • SMR001230745
    • GR-127935 hydrochloride
    • Q27133036
    • GR-127935 hydrochloride;GR127935 hydrochloride;GR 127935; GR-127935; GR 127935 HCl; GR 127935
    • N-(4-Methoxy-3-(4-methylpiperazin-1-yl)phenyl)-2'-methyl-4'-(5-methyl-1,2,4-oxadiazol-3-yl)-[1,1'-biphenyl]-4-carboxamide hydrochloride
    • G 5793
    • MLS002153332
    • HY-100794
    • AKOS024456623
    • E98769
    • 148642-42-6
    • J-008498
    • SCHEMBL6017123
    • LP00790
    • NCGC00094125-01
    • N-[4-methoxy-3-(4-methylpiperazin-1-yl)phenyl]-4-[2-methyl-4-(5-methyl-1,2,4-oxadiazol-3-yl)phenyl]benzamide;hydrochloride
    • 4-[2-methoxy-5-({[2'-methyl-4'-(5-methyl-1,2,4-oxadiazol-3-yl)biphenyl-4-yl]carbonyl}amino)phenyl]-1-methylpiperazin-1-ium chloride
    • DTXSID0042587
    • BG177433
    • SR-01000076115-1
    • GR127935hydrochloride
    • CHEMBL1256656
    • DS-017633
    • GR-127935 hydrochloride?
    • N-[4-Methoxy-3-(4-methyl-1-piperazinyl)phenyl]-2 -methyl-4 -(5-methyl-1,2,4-oxadiazol-3-yl)-1,1 -biphenyl-4-carboxamide hydrochloride
    • N-[4-Methoxy-3-(4-methyl-1-piperazinyl)phenyl]-2'-methyl-4'-(5-methyl-1,2,4-oxadiazol-3-yl)-[1,1'-Biphenyl]-4-carboxamide Monohydrochloride Hydrate
    • GLXC-01934
    • DTXCID8022587
    • 4-(2-methoxy-5-(((2'-methyl-4'-(5-methyl-1,2,4-oxadiazol-3-yl)biphenyl-4-yl)carbonyl)amino)phenyl)-1-methylpiperazin-1-ium chloride
    • Inchi: 1S/C29H31N5O3.ClH/c1-19-17-23(28-30-20(2)37-32-28)9-11-25(19)21-5-7-22(8-6-21)29(35)31-24-10-12-27(36-4)26(18-24)34-15-13-33(3)14-16-34;/h5-12,17-18H,13-16H2,1-4H3,(H,31,35);1H
    • InChI Key: SRVVUYIJVBLEJI-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C1C=CC(=CC=1N1CCN(C)CC1)NC(C1C=CC(=CC=1)C1C=CC(C2=NOC(C)=N2)=CC=1C)=O

Computed Properties

  • Exact Mass: 533.2193676 g/mol
  • Monoisotopic Mass: 533.2193676 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 6
  • Complexity: 739
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.7
  • Molecular Weight: 534.0

Experimental Properties

  • Solubility: DMSO: soluble10mg/mL, clear

GR127935 hydrochloride Pricemore >>

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GR127935 hydrochloride Related Literature

Additional information on GR127935 hydrochloride

GR127935 Hydrochloride: A Comprehensive Overview

GR127935 hydrochloride (CAS No. 148642-42-6) is a compound of significant interest in the field of pharmacology and drug development. This compound has been extensively studied for its potential applications in treating various medical conditions, particularly those related to the central nervous system. The research on GR127935 hydrochloride has been driven by its unique pharmacological properties and its ability to interact with specific receptors, making it a promising candidate for therapeutic interventions.

Recent studies have highlighted the role of GR127935 hydrochloride in modulating neurotransmitter systems, particularly dopamine and serotonin pathways. These findings suggest that the compound could be effective in treating conditions such as depression, anxiety, and other neuropsychiatric disorders. The ability of GR127935 hydrochloride to selectively target certain receptor subtypes has been a key area of investigation, as this selectivity could minimize off-target effects and improve therapeutic outcomes.

The synthesis and characterization of GR127935 hydrochloride have also been the focus of recent research efforts. Scientists have developed novel synthetic routes to produce this compound with high purity and yield, which is essential for its potential use in clinical settings. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to ensure the quality and consistency of GR127935 hydrochloride.

In terms of pharmacokinetics, GR127935 hydrochloride has demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical studies have shown that the compound has good bioavailability and a suitable half-life, which are critical factors for its potential use as an oral medication. Additionally, studies on the metabolic pathways of GR127935 hydrochloride have provided insights into its safety profile and potential for drug-drug interactions.

The safety and efficacy of GR127935 hydrochloride have been evaluated in various preclinical models. These studies have demonstrated that the compound exhibits potent activity in reducing symptoms associated with neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Furthermore, GR127935 hydrochloride has shown promise in alleviating cognitive deficits in animal models of these conditions, suggesting its potential as a neuroprotective agent.

One of the most exciting developments in the research on GR127935 hydrochloride is its potential application in personalized medicine. By leveraging advances in genomics and proteomics, researchers are exploring how genetic variations may influence the response to GR127935 hydrochloride, paving the way for tailored therapeutic approaches. This personalized medicine approach could significantly enhance the effectiveness of treatments involving GR127935 hydrochloride while minimizing adverse effects.

Despite the promising results from preclinical studies, further research is needed to fully understand the mechanisms of action and long-term safety profile of GR127935 hydrochloride. Clinical trials are currently underway to evaluate the compound's efficacy and tolerability in human subjects. These trials are expected to provide critical data for regulatory approval and eventual clinical use.

In conclusion, GR127935 hydrochloride (CAS No. 148642-42-6) represents a significant advancement in drug development with potential applications in treating a wide range of medical conditions. Its unique pharmacological properties, favorable pharmacokinetic profile, and promising preclinical results make it a compelling candidate for further investigation. As research on this compound continues to progress, it holds great promise for improving patient outcomes and advancing our understanding of complex neurological disorders.

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